Cas no 2171466-62-7 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-3-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-3-carboxylic acid
• CAS No: 2171466-62-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5772209
• PubChem ID: 165537407
• Update Time: 2025-06-14

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1520213
• 2171466-62-7
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]-2-methylmorpholine-3-carboxylic acid
• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-17(15-24(30)29-13-14-34-18(2)25(29)26(31)32)11-12-28-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23,25H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： KIZWNCKRXPAWNW-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1C

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-3-carboxylic acid

Comprehensive Overview of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-3-carboxylic acid (CAS No. 2171466-62-7)

The compound 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-3-carboxylic acid (CAS No. 2171466-62-7) is a specialized organic molecule widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a morpholine ring, makes it invaluable for drug discovery and bioconjugation applications. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "morpholine-based building blocks," highlighting its relevance in modern medicinal chemistry.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound’s Fmoc group ensures efficient protection during solid-phase peptide synthesis (SPPS), a technique pivotal for developing anticancer and antiviral agents. Google Trends data reveals growing interest in "SPPS reagents" and "Fmoc cleavage conditions," underscoring the need for high-purity intermediates like CAS 2171466-62-7.

The 2-methylmorpholine-3-carboxylic acid moiety contributes to the molecule’s stereochemical diversity, a critical factor in designing enzyme inhibitors and GPCR modulators. Discussions on platforms like ResearchGate often focus on "chiral auxiliaries in drug design" or "morpholine as a bioisostere," aligning with this compound’s utility. Its compatibility with automated synthesizers further enhances its appeal for high-throughput screening (HTS) workflows.

From an SEO perspective, content targeting "CAS 2171466-62-7 suppliers" or "Fmoc-3-methylpentanoyl-morpholine synthesis" attracts significant traffic from academic and industrial audiences. Analytical techniques such as HPLC and NMR are essential for verifying its purity, a topic frequently queried in forums. The compound’s stability under inert atmospheres and solubility in DMF or dichloromethane are also key operational considerations for end-users.

Beyond pharmaceuticals, 2171466-62-7 finds niche applications in material science, particularly in designing peptide-functionalized polymers for biosensors. Queries like "smart biomaterials for diagnostics" reflect interdisciplinary interest. Regulatory compliance (e.g., REACH) and scalable synthesis methods are additional hot topics, often addressed in patent literature.

In summary, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-3-carboxylic acid represents a versatile tool for innovators tackling challenges in drug development and biomaterials. Its alignment with trending search terms and scientific priorities ensures enduring relevance in the chemical landscape.